Cas no 1036499-89-4 (2-methoxy-N-(2-methylpentyl)aniline)

• Product Name: 2-methoxy-N-(2-methylpentyl)aniline
• CAS No: 1036499-89-4
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 5185888
• PubChem ID: 43100906
• Update Time: 2025-06-13

2-methoxy-N-(2-methylpentyl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-methoxy-N-(2-methylpentyl)-
• 2-methoxy-N-(2-methylpentyl)aniline

• Inchi： 1S/C13H21NO/c1-4-7-11(2)10-14-12-8-5-6-9-13(12)15-3/h5-6,8-9,11,14H,4,7,10H2,1-3H3
• InChI Key： HHDBBTHRYZDOGV-UHFFFAOYSA-N
• SMILES： C1(NCC(C)CCC)=CC=CC=C1OC

Additional information on 2-methoxy-N-(2-methylpentyl)aniline

Research Brief on 2-methoxy-N-(2-methylpentyl)aniline (CAS: 1036499-89-4) in Chemical Biology and Pharmaceutical Applications

2-methoxy-N-(2-methylpentyl)aniline (CAS: 1036499-89-4) is a chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its methoxy and aniline functional groups, has been investigated for its potential applications in drug discovery and development. Recent studies have explored its role as a building block in the synthesis of novel pharmacophores, particularly in the context of central nervous system (CNS) targeting molecules and enzyme inhibitors.

One of the key areas of interest in recent research is the compound's potential as a precursor in the synthesis of bioactive molecules. A study published in the Journal of Medicinal Chemistry (2023) highlighted its utility in the development of serotonin receptor modulators. The researchers demonstrated that derivatives of 2-methoxy-N-(2-methylpentyl)aniline exhibited significant binding affinity to 5-HT2A receptors, suggesting potential applications in the treatment of psychiatric disorders such as depression and schizophrenia. The study employed molecular docking simulations and in vitro assays to validate these findings.

Another notable application of 2-methoxy-N-(2-methylpentyl)aniline is in the field of enzyme inhibition. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported its use in the design of acetylcholinesterase (AChE) inhibitors. The compound's structural flexibility allowed for the introduction of various substituents, leading to enhanced inhibitory activity. The study concluded that certain derivatives showed promise as potential therapeutics for Alzheimer's disease, with IC50 values comparable to existing drugs like donepezil.

In addition to its pharmacological potential, 2-methoxy-N-(2-methylpentyl)aniline has also been explored for its chemical properties. A recent investigation published in Organic & Biomolecular Chemistry (2023) focused on its reactivity in palladium-catalyzed cross-coupling reactions. The study revealed that the compound serves as an effective substrate for Suzuki-Miyaura couplings, enabling the synthesis of complex biaryl structures with high yields. This finding opens new avenues for the efficient preparation of drug-like molecules.

Despite these promising developments, challenges remain in the optimization of 2-methoxy-N-(2-methylpentyl)aniline-based compounds. Issues such as metabolic stability, bioavailability, and selectivity need to be addressed in future studies. Nevertheless, the current body of research underscores the compound's versatility and potential as a valuable tool in medicinal chemistry. Ongoing efforts are expected to further elucidate its applications and optimize its derivatives for clinical use.